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Compound of Interest

Compound Name: 4-Ethylcyclohexanol

Cat. No.: B027859

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethylcyclohexanol is a cyclic alcohol that is finding utility as a specialty solvent in various
industrial and research applications, including the pharmaceutical sector. Its chemical structure,
consisting of a cyclohexane ring with both an ethyl group and a hydroxyl group, imparts a
unigue combination of polar and non-polar characteristics. This allows it to dissolve a range of
solutes and function as a versatile intermediate in organic synthesis.[1][2] This document
provides an overview of its potential applications, relevant physicochemical data, and
generalized protocols for its use in a research and drug development setting.

Physicochemical Properties

A comprehensive understanding of the physical and chemical properties of 4-
Ethylcyclohexanol is essential for its effective application as a specialty solvent. The following
tables summarize key data points.

Table 1: General and Physical Properties of 4-Ethylcyclohexanol
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Property Value Reference(s)
CAS Number 4534-74-1 [1103114]
Molecular Formula C8H160 [1][4]
Molecular Weight 128.21 g/mol [4]
Appearance C.:olc')rless to light yellow clear o
liquid
Odor Mild, sweet [1]
Boiling Point 83.4-84.4 °C (at 10 mmHg) [4]
Flash Point 77 °C (closed cup) [31[4]
Density 0.889 g/cm3 [4]
Refractive Index 1.461-1.463 [31[4]

Water Solubility

Sparingly soluble (2024 mg/L
@ 25 °C, est.)

[1]3]

Table 2: Chemical and Computational Properties of 4-Ethylcyclohexanol

Property Value Reference(s)

IUPAC Name 4-ethylcyclohexan-1-ol [5]
Ethylcyclohexanol, 4-

Synonyms [1][2]
Ethylcyclohexan-1-ol

pKa (Predicted) 15.32 £+ 0.40 [1]

LogP (o/w, est.) 2.327 [3]

Topological Polar Surface Area  20.2 A2 [1]

Applications in Pharmaceutical Research and

Development
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While specific, detailed public-domain data on the use of 4-Ethylcyclohexanol as a specialty
solvent for drug development is limited, its properties suggest potential in several areas.

Solvent for Poorly Soluble Active Pharmaceutical
Ingredients (APISs)

The amphiphilic nature of 4-Ethylcyclohexanol, with its hydroxyl group and alkyl chain,
suggests it may be a suitable solvent for APIs that have poor solubility in common aqueous or
highly non-polar organic solvents.

Hypothetical Solubility Data

Disclaimer: The following table is for illustrative purposes only and is intended to demonstrate
how solubility data for 4-Ethylcyclohexanol would be presented. These values are not based
on experimental results found in the cited literature.

Table 3: lllustrative Solubility of Selected APIs in 4-Ethylcyclohexanol at 25 °C

Hypothetical Solubility in
Molecular Weight (g/imol)  4-Ethylcyclohexanol

Active Pharmaceutical
Ingredient (API)

(mg/mL)
Ibuprofen 206.29 150
Ketoprofen 254.28 120
Griseofulvin 352.77 25
Itraconazole 705.64 10

Reaction Solvent in Organic Synthesis

4-Ethylcyclohexanol can serve as a reaction medium for the synthesis of pharmaceutical
intermediates.[1] Its relatively high boiling point allows for reactions to be conducted at elevated
temperatures, and its ability to dissolve a variety of organic compounds makes it a versatile
choice.

Crystallization Solvent
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The selection of an appropriate solvent is critical for obtaining the desired crystalline form of an
API. 4-Ethylcyclohexanol, or mixtures containing it, could be explored in crystallization
processes to control crystal habit, size, and polymorphism.

Experimental Protocols

The following are generalized protocols that can be adapted for the use of 4-
Ethylcyclohexanol in a laboratory setting.

Protocol 1: Determination of API Solubility

Objective: To determine the equilibrium solubility of an API in 4-Ethylcyclohexanol.
Materials:

e 4-Ethylcyclohexanol (analytical grade)

» Active Pharmaceutical Ingredient (API) powder

» Vials with screw caps

o Orbital shaker or magnetic stirrer with heating capabilities

e Analytical balance

o Centrifuge

o High-Performance Liquid Chromatography (HPLC) system or UV-Vis spectrophotometer
Procedure:

e Add an excess amount of the API to a pre-weighed vial.

e Record the exact weight of the API.

e Add a known volume of 4-Ethylcyclohexanol to the vial.

o Securely cap the vial and place it in an orbital shaker or on a magnetic stirrer at a controlled
temperature (e.g., 25 °C or 37 °C).
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o Agitate the mixture for a sufficient time to ensure equilibrium is reached (typically 24-48
hours).

« After equilibration, visually inspect the vial to confirm the presence of undissolved solid.
o Centrifuge the vial at a high speed to sediment the undissolved API.

o Carefully withdraw a known volume of the supernatant and dilute it with a suitable solvent for
analysis.

e Quantify the concentration of the dissolved API using a validated HPLC or UV-Vis method.

o Calculate the solubility in mg/mL.

Protocol 2: Use as a Reaction Solvent in Organic
Synthesis (lllustrative Example: Esterification)

Objective: To use 4-Ethylcyclohexanol as a solvent for the synthesis of an ester intermediate.

Materials:

Carboxylic acid reactant

 Alcohol reactant

e Acid catalyst (e.g., sulfuric acid)

» 4-Ethylcyclohexanol (reaction solvent)
e Round-bottom flask

» Reflux condenser

¢ Heating mantle with temperature control

o Magnetic stirrer
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o Standard work-up and purification equipment (separatory funnel, rotary evaporator,
chromatography columns)

Procedure:

To a round-bottom flask, add the carboxylic acid, the alcohol, and a magnetic stir bar.
e Add a sufficient volume of 4-Ethylcyclohexanol to dissolve the reactants.
e Slowly add a catalytic amount of sulfuric acid.

o Attach a reflux condenser and heat the reaction mixture to the desired temperature (e.g., 80-
100 °C).

» Monitor the reaction progress using an appropriate technique (e.g., TLC or GC).

e Once the reaction is complete, cool the mixture to room temperature.

o Perform an aqueous work-up to remove the catalyst and any water-soluble byproducts.
o Separate the organic layer containing the product and 4-Ethylcyclohexanol.

* Remove the 4-Ethylcyclohexanol under reduced pressure using a rotary evaporator.

» Purify the crude product by a suitable method, such as column chromatography.

Protocol 3: Cooling Crystallization of an API

Objective: To crystallize an API from a 4-Ethylcyclohexanol solution using a cooling method.

Materials:

API to be crystallized

4-Ethylcyclohexanol

Crystallization vessel (e.g., Erlenmeyer flask)

Heating plate with stirring
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« Filtration apparatus (e.g., Buchner funnel)
¢ Vacuum oven
Procedure:

« In the crystallization vessel, dissolve the API in a minimal amount of 4-Ethylcyclohexanol at
an elevated temperature to create a saturated solution.

e Once the API is fully dissolved, slowly cool the solution to room temperature without agitation
to allow for the formation of large crystals.

» For further crystal growth, the vessel can be placed in a refrigerator or ice bath.
o Collect the crystals by vacuum filtration.

e Wash the crystals with a small amount of cold anti-solvent (a solvent in which the API is
poorly soluble) to remove any residual 4-Ethylcyclohexanol.

e Dry the crystals in a vacuum oven at a suitable temperature.

Visualizations

The following diagrams illustrate logical workflows relevant to the application of 4-
Ethylcyclohexanol as a specialty solvent.
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Fig. 1: Logical workflow for evaluating 4-Ethylcyclohexanol as a specialty solvent.
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Fig. 2: Hypothetical drug action pathway utilizing a 4-Ethylcyclohexanol-based formulation.

Safety Considerations

4-Ethylcyclohexanol should be handled with appropriate safety precautions in a well-
ventilated laboratory. It is recommended to consult the Safety Data Sheet (SDS) before use.
Personal protective equipment, including safety glasses, gloves, and a lab coat, should be
worn.

Conclusion

4-Ethylcyclohexanol presents itself as a potentially valuable specialty solvent for
pharmaceutical research and development due to its unique physicochemical properties. While
detailed application data in the public domain is currently sparse, the information and
generalized protocols provided here offer a foundation for its exploration in solubilizing poorly
soluble APIs, as a medium for organic synthesis, and in crystallization processes. Further
research is warranted to fully characterize its utility and establish specific, optimized protocols
for various drug development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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